1-(2-Methylimidazol-1-yl)-3-propan-2-ylpyrido[1,2-a]benzimidazole-4-carbonitrile

• IUPAC Name: 1-(2-methylimidazol-1-yl)-3-propan-2-ylpyrido[1,2-a]benzimidazole-4-carbonitrile
• InChI: InChI=1S/C19H17N5/c1-12(2)14-10-18(23-9-8-21-13(23)3)24-17-7-5-4-6-16(17)22-19(24)15(14)11-20/h4-10,12H,1-3H3
• InChI Key: KIYOFUZYUXGHQT-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=CN1C2=CC(=C(C3=NC4=CC=CC=C4N23)C#N)C(C)C
• Molecular Formula: C19H17N5
• Molecular Weight: 315.4 g/mol
• CAS No.: 611197-73-0

Description

Synthesis Analysis

Imidazole was first named glyoxaline because the first synthesis has been made by glyoxal and ammonia. There are different examples of commercially available drugs in the market which contains 1, 3-diazole ring.

Molecular Structure Analysis

Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen.

Chemical Reactions Analysis

Imidazole is an amphoteric in nature i.e. it shows both acidic and basic properties. Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Physical And Chemical Properties Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents.

Scientific Research Applications

Synthesis and Fluorescent Properties

• Synthesis and Fluorescent Applications : The compound is key in synthesizing oxazolo[4',5':5,6]pyrido[1,2-a]benzimidazole derivatives, which were evaluated as fluorescent whitening agents for polyester fibers. (Rangnekar & Rajadhyaksha, 1986).

Chemical Reactivity and Antimicrobial Properties

• Chemical Reactivity : Studies on the chemical reactivity of this compound towards various substituted chromones have been conducted, leading to the synthesis of novel pyrido[1,2-a]benzimidazoles. (Ibrahim, 2013).
• Antimicrobial Activity : Some derivatives of pyrido[1,2-a]benzimidazole, which could be synthesized using this compound, have shown in vitro antimicrobial activity. (Badawey & Gohar, 1992).

Molecular Synthesis and Characterization

• Synthesis of Polyazaheterocycles : The compound plays a role in the synthesis of polyazaheterocycles, leading to the development of various pyrido[1,2-a]benzimidazole derivatives. (Bogdanowicz-Szwed & Czarny, 1993).
• Crystal Structure Analysis : The structure and synthesis of benzimidazole substituted acrylonitriles and benzimidazo[1,2-a]quinolines, potentially related to this compound, have been explored, contributing to the understanding of their molecular and crystal structures. (Hranjec, Pavlović, & Karminski-Zamola, 2009).

Synthesis of Novel Compounds and QSAR Analysis

• Novel Compounds and QSAR Model : New derivatives of pyrimido[1,2-a]benzimidazol-4(3H)-one, which could be synthesized using the compound, have been studied for their antibacterial properties. A QSAR (Quantitative Structure-Activity Relationship) model has been developed to analyze these derivatives. (Sharma et al., 2012).

Mechanism of Action

Imidazole has become an important synthon in the development of new drugs. The derivatives of 1, 3-diazole show different biological activities.

Future Directions

Imidazole has become an important synthon in the development of new drugs. The derivatives of 1, 3-diazole show different biological activities, indicating a promising future for the development of new drugs.